Cas no 175201-77-1 (3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline)

3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline is a brominated pyrazole derivative featuring an aniline substituent at the 3-position. This compound serves as a versatile intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and functional materials. The presence of both a bromine atom and an amine group allows for selective functionalization, enabling further cross-coupling reactions or derivatization. Its stable pyrazole core enhances structural rigidity, making it useful in designing biologically active molecules. The compound is typically handled under inert conditions due to the reactivity of the aniline moiety. Its well-defined structure and synthetic flexibility make it valuable for research and industrial applications requiring tailored heterocyclic frameworks.
3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline structure
175201-77-1 structure
Product Name:3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline
CAS No:175201-77-1
MF:C10H10BrN3
MW:252.110500812531
MDL:MFCD00067937
CID:111858
PubChem ID:2735391
Update Time:2025-05-28

3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline
    • 3-(3-AMINOPHENYL)-4-BROMO-1-METHYLPYRAZOLE
    • 3-(4-bromo-1-methylpyrazol-3-yl)aniline
    • Benzenamine,3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-
    • 3-(3-Aminophenyl)-4-bromo-1-methyl-1H-pyrazole
    • AC1MC37J
    • AC1Q3YQ0
    • CTK4D5420
    • Maybridge1_004420
    • SBB054446
    • SureCN2481924
    • BUTTPARK 35\09-70
    • 3-(4-BROMO-1-METHYL-1H-PYRAZOL-3-YL)BENZENAMINE
    • 175201-77-1
    • A811818
    • CS-0318423
    • 3-(3-aminophenyl)-4-bromo-1-methylpyrazol
    • Benzenamine, 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)-
    • 3-(3-aminophenyl)-4bromo-1-methylpyrazole
    • FT-0613640
    • DTXSID90370704
    • PS-5055
    • HMS554A20
    • 3-(3-aminophenyl)4-bromo-1-methylpyrazole
    • PNSYPAPYJDCJFE-UHFFFAOYSA-N
    • SCHEMBL2481924
    • MFCD00067937
    • 3-(4-bromo-1-methyl-1H-pyrazol-3-yl)aniline, AldrichCPR
    • AKOS022181129
    • 3-(4-Bromo-5-methylisoxasol-3-amine
    • MDL： MFCD00067937
    • Inchi： 1S/C10H10BrN3/c1-14-6-9(11)10(13-14)7-3-2-4-8(12)5-7/h2-6H,12H2,1H3
    • InChI Key： PNSYPAPYJDCJFE-UHFFFAOYSA-N
    • SMILES： BrC1=CN(C)N=C1C1C=CC=C(C=1)N

Computed Properties

  • Exact Mass: 251.00600
  • Monoisotopic Mass: 251.006
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 43.8A^2
  • XLogP3: 1.9

Experimental Properties

  • Density: 1.57
  • Boiling Point: 399.9°Cat760mmHg
  • Flash Point: 195.6°C
  • Refractive Index: 1.668
  • PSA: 43.84000
  • LogP: 3.01300

3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline Security Information

  • Hazard Category Code： 22
  • Hazardous Material Identification： Xi

3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM371292-1g
3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline
 175201-77-1 95%+
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Apollo Scientific
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Apollo Scientific
OR4099-1g
3-(4-Bromo-1-methyl-1H-pyrazol-3-yl)aniline
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TRC
B817138-50mg
3-(4-Bromo-1-Methyl-1h-Pyrazol-3-Yl)Aniline
 175201-77-1
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 $ 50.00 2022-06-06
TRC
B817138-100mg
3-(4-Bromo-1-Methyl-1h-Pyrazol-3-Yl)Aniline
 175201-77-1
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TRC
B817138-500mg
3-(4-Bromo-1-Methyl-1h-Pyrazol-3-Yl)Aniline
 175201-77-1
500mg
 $ 320.00 2022-06-06
abcr
AB282273-1 g
3-(3-Aminophenyl)-4-bromo-1-methyl-1H-pyrazole; .
 175201-77-1
1 g
 €206.40 2023-07-20
abcr
AB282273-250mg
3-(3-Aminophenyl)-4-bromo-1-methyl-1H-pyrazole; .
 175201-77-1
250mg
 €110.00 2025-04-20
abcr
AB282273-500mg
3-(3-Aminophenyl)-4-bromo-1-methyl-1H-pyrazole; .
 175201-77-1
500mg
 €233.50 2024-06-09

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